Cas no 749897-01-6 (4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid)

• Product Name: 4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
• CAS No: 749897-01-6
• MF: C₁₅H₁₁ClF₃NO₄S
• MW: 393.765352487564
• CID: 3107301
• PubChem ID: 3403386
• Update Time: 2025-04-21

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[({[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic acid
• 4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
• 749897-01-6
• G21480
• CS-0345299
• 4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
• 4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
• AKOS034369832
• 4-[[[2-chloro-5-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzoic Acid
• 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
• EN300-10324
• SR-01000053214-1
• 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoicacid
• Z45512199
• SR-01000053214

• Inchi： 1S/C15H11ClF3NO4S/c16-12-6-5-11(15(17,18)19)7-13(12)25(23,24)20-8-9-1-3-10(4-2-9)14(21)22/h1-7,20H,8H2,(H,21,22)
• InChI Key： WQKYISBKIBZLOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 393.0049412Da
• Monoisotopic Mass: 393.0049412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.9Ų